1-[(4-methylbenzyl)sulfonyl]-N-[2-methyl-3-(1-pyrrolidinyl)propyl]-4-piperidinecarboxamide

• IUPAC Name: 1-[(4-methylphenyl)methylsulfonyl]-N-(2-methyl-3-pyrrolidin-1-ylpropyl)piperidine-4-carboxamide
• InChI: InChI=1S/C22H35N3O3S/c1-18-5-7-20(8-6-18)17-29(27,28)25-13-9-21(10-14-25)22(26)23-15-19(2)16-24-11-3-4-12-24/h5-8,19,21H,3-4,9-17H2,1-2H3,(H,23,26)
• InChI Key: UHQSREPCUZPZQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CS(=O)(=O)N2CCC(CC2)C(=O)NCC(C)CN3CCCC3
• Molecular Formula: C22H35N3O3S
• Molecular Weight: 421.6 g/mol

Description

1-[(4-methylbenzyl)sulfonyl]-N-[2-methyl-3-(1-pyrrolidinyl)propyl]-4-piperidinecarboxamide is a useful research compound. Its molecular formula is C22H35N3O3S and its molecular weight is 421.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 421.23991316 g/mol and the complexity rating of the compound is 612. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis Techniques

Research on compounds structurally related to "1-[(4-methylbenzyl)sulfonyl]-N-[2-methyl-3-(1-pyrrolidinyl)propyl]-4-piperidinecarboxamide" has led to advancements in synthesis techniques. For example, the solid-phase synthesis technique has been employed for the efficient synthesis of N-p-Methylbenzyl benzamide, showcasing the utility of solid-phase methods in synthesizing complex molecules with potential for varied scientific applications (Luo & Huang, 2004).

Material Science Applications

In material science, novel soluble fluorinated polyamides containing pyridine and sulfone moieties have been synthesized, demonstrating properties like high thermal stability and low dielectric constants. These materials have potential applications in electronics and as advanced coatings, highlighting the relevance of sulfone and pyridine derivatives in developing new materials (Liu et al., 2013).

Pharmacological Research

Although direct pharmacological applications are excluded from this summary, it's worth noting that the structural motifs present in "this compound" are commonly investigated in medicinal chemistry for their potential biological activities, underscoring the importance of such compounds in drug discovery efforts.

Advanced Chemical Properties and Reactions

The study of hydrogen bonding in proton-transfer compounds has provided insights into the structural and chemical properties of compounds containing pyrrolidine and related nitrogen-based rings. This research enhances our understanding of the chemical behavior of such compounds, which could be useful in designing catalysts and in other applications requiring specific molecular interactions (Smith, Wermuth, & Sagatys, 2011).